Cas no 92669-91-5 (Silane, (2,3-dimethoxyphenyl)trimethyl-)

(2,3-Dimethoxyphenyl)trimethylsilane is an organosilicon compound featuring a trimethylsilyl group attached to a 2,3-dimethoxyphenyl moiety. This silane derivative is valued for its stability and utility as a protecting group or intermediate in organic synthesis, particularly in reactions requiring selective deprotection or functionalization. The electron-donating methoxy groups enhance the aromatic system's reactivity, making it useful in cross-coupling reactions or as a precursor for more complex structures. Its hydrophobic trimethylsilyl group improves solubility in nonpolar solvents, facilitating handling in synthetic workflows. The compound’s well-defined structure and compatibility with various reaction conditions make it a reliable choice for pharmaceutical and fine chemical applications.

Silane, (2,3-dimethoxyphenyl)trimethyl- structure

92669-91-5 structure

Product name:Silane, (2,3-dimethoxyphenyl)trimethyl-

CAS No:92669-91-5

MF:C₁₁H₁₈O₂Si

MW:210.344924449921

MDL:MFCD32067561

CID:4328563

PubChem ID:11735965

Silane, (2,3-dimethoxyphenyl)trimethyl- Chemical and Physical Properties

Names and Identifiers

- Silane, (2,3-dimethoxyphenyl)trimethyl-
- Benzene, 1,2-dimethoxy-3-(trimethylsilyl)-
- (2,3-dimethoxyphenyl)trimethylsilane
- D87443
- DB-115970
- SCHEMBL10356448
- 92669-91-5
- MDL： MFCD32067561
- Inchi： InChI=1S/C11H18O2Si/c1-12-9-7-6-8-10(11(9)13-2)14(3,4)5/h6-8H,1-5H3
- InChI Key： NSRMVFYJXHFMII-UHFFFAOYSA-N

Computed Properties

Exact Mass: 210.107606347Da
Monoisotopic Mass: 210.107606347Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Silane, (2,3-dimethoxyphenyl)trimethyl- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
AstaTech	D87443-50/MG	(2,3-DIMETHOXYPHENYL)TRIMETHYLSILANE	92669-91-5	95%	50mg	$90	2023-09-19
1PlusChem	1P02AE1O-50mg	(2,3-DIMETHOXYPHENYL)TRIMETHYLSILANE	92669-91-5	95%	50mg	$135.00	2024-04-20
AstaTech	D87443-10/MG	(2,3-DIMETHOXYPHENYL)TRIMETHYLSILANE	92669-91-5	95%	10mg	$62	2023-09-19
1PlusChem	1P02AE1O-10mg	(2,3-DIMETHOXYPHENYL)TRIMETHYLSILANE	92669-91-5	95%	10mg	$104.00	2024-04-20

Silane, (2,3-dimethoxyphenyl)trimethyl- Related Literature

1. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interface

Joanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
2. Cell motility regulation on a stepped micro pillar array device (SMPAD) with a discrete stiffness gradient

Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
3. Calculated details of a mechanism for conversion of N2 to NH3 at the FeMo cluster of nitrogenase

Chem. Commun., 1997, 165-166
4. Cancer theranostic platforms based on injectable polymer hydrogels

Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
5. Characterisation of charge conduction networks in poly(3-hexylthiophene)/polystyrene blends using noise spectroscopy†

Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748

Additional information on Silane, (2,3-dimethoxyphenyl)trimethyl-

Comprehensive Overview of Silane, (2,3-dimethoxyphenyl)trimethyl- (CAS No. 92669-91-5)

Silane, (2,3-dimethoxyphenyl)trimethyl- (CAS No. 92669-91-5) is a specialized organosilicon compound widely utilized in advanced material science and industrial applications. This compound, characterized by its unique molecular structure combining a trimethylsilane group with a 2,3-dimethoxyphenyl moiety, offers exceptional reactivity and stability, making it a valuable intermediate in synthetic chemistry. Its applications span across surface modification, adhesion promotion, and polymer enhancement, aligning with modern demands for high-performance materials in electronics, coatings, and composites.

The growing interest in functionalized silanes like Silane, (2,3-dimethoxyphenyl)trimethyl- is driven by their role in green chemistry and sustainable manufacturing. Researchers and industries are increasingly focusing on eco-friendly alternatives to traditional reagents, and this compound’s ability to reduce energy consumption during synthesis positions it as a forward-looking solution. Recent studies highlight its potential in low-VOC formulations, addressing regulatory trends and consumer preferences for environmentally benign products.

From a technical perspective, the CAS No. 92669-91-5 compound exhibits notable compatibility with hybrid materials, such as silica nanoparticles and organic polymers. This property is critical for developing high-strength composites used in automotive lightweighting and aerospace components. Additionally, its methoxy groups enhance hydrolytic stability, a key factor for applications in humid or aqueous environments, such as water-resistant coatings and sealants.

Innovations in nanotechnology have further amplified the relevance of Silane, (2,3-dimethoxyphenyl)trimethyl-. Its role as a coupling agent in nanocomposites improves interfacial bonding between inorganic fillers and organic matrices, enhancing mechanical and thermal properties. This aligns with the surge in demand for smart materials in wearable electronics and energy storage systems, where durability and performance are paramount.

Safety and handling of CAS No. 92669-91-5 adhere to standard industrial protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its storage recommendations include moisture-free environments to preserve reactivity. These guidelines resonate with workplace safety trends and ESG (Environmental, Social, and Governance) compliance, increasingly prioritized by investors and stakeholders.

In summary, Silane, (2,3-dimethoxyphenyl)trimethyl- represents a versatile and future-ready chemical with broad applicability. Its integration into cutting-edge technologies and alignment with sustainability goals underscore its importance in both academic research and industrial innovation. As material science evolves, this compound is poised to play a pivotal role in addressing global challenges through advanced material solutions.